Cas no 1004644-27-2 (1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole)

1-Ethyl-3-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with ethyl, methyl, and a 4-nitro-1H-pyrazol-1-ylmethyl group. This structure exhibits potential as a versatile intermediate in medicinal chemistry and agrochemical research due to its nitro-functionalized pyrazole moiety, which can serve as a precursor for further derivatization. The compound's dual pyrazole rings enhance its ability to participate in hydrogen bonding and π-stacking interactions, making it valuable for designing biologically active molecules. Its nitro group offers reactivity for reduction or nucleophilic substitution, enabling the synthesis of amines or other functionalized derivatives. The ethyl and methyl substituents contribute to lipophilicity, potentially improving membrane permeability in drug discovery applications. This compound is of interest in developing kinase inhibitors or antimicrobial agents, leveraging its structural rigidity and synthetic adaptability.

1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole structure

1004644-27-2 structure

Product Name:1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole

CAS No:1004644-27-2

MF:C₁₀H₁₃N₅O₂

MW:235.242521047592

MDL:MFCD04971170

CID:3059621

PubChem ID:7017875

Update Time:2025-07-02

1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole
- AKOS B022207
- ART-CHEM-BB B022207
- 1-ETHYL-3-METHYL-4-(4-NITRO-PYRAZOL-1-YLMETHYL)-1H-PYRAZOLE
- 1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
- STK312781
- BBL038957
- AKOS015922115
- EN300-229938
- 1-ethyl-3-methyl-4-[(4-nitropyrazol-1-yl)methyl]pyrazole
- 1-Ethyl-3-methyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H -pyrazole
- AKOS000311533
- 1004644-27-2
- 1-ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
- MDL： MFCD04971170
- Inchi： 1S/C10H13N5O2/c1-3-13-5-9(8(2)12-13)6-14-7-10(4-11-14)15(16)17/h4-5,7H,3,6H2,1-2H3
- InChI Key： PEDRFEUKJQXHKP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NN(C=1)CC1=CN(CC)N=C1C)=O

Computed Properties

Exact Mass: 235.10692467Da
Monoisotopic Mass: 235.10692467Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 81.5Å²

1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM483326-1g	1-Ethyl-3-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole	1004644-27-2	97%	1g	$577	2022-06-14
abcr	AB551291-100 mg	1-Ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-27-2		100MG	€281.90	2022-03-01
abcr	AB551291-250 mg	1-Ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-27-2		250MG	€381.10	2022-03-01
abcr	AB551291-500 mg	1-Ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-27-2		500MG	€528.40	2022-03-01
abcr	AB551291-1 g	1-Ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-27-2		1g	€676.70	2022-03-01
Fluorochem	025711-1g	1-Ethyl-3-methyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H -pyrazole	1004644-27-2		1g	￡468.00	2022-03-01
Fluorochem	025711-5g	1-Ethyl-3-methyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H -pyrazole	1004644-27-2		5g	￡1182.00	2022-03-01
Enamine	EN300-229938-0.05g	1-ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-27-2	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-229938-0.1g	1-ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-27-2	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-229938-0.25g	1-ethyl-3-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-27-2	95%	0.25g	$347.0	2024-06-20

1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

1004644-27-2 (1-ethyl-3-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole) Related Products

Recommended suppliers

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk